Cas no 276863-64-0 (1-ethylpiperidine-4-thiol)

• Product Name: 1-ethylpiperidine-4-thiol
• CAS No: 276863-64-0
• MF: C₇H₁₅NS
• MW: 145.26570057869
• MDL: MFCD11193865
• CID: 248144
• PubChem ID: 28974986
• Update Time: 2025-10-23

1-ethylpiperidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinethiol,1-ethyl-
• 4-Piperidinethiol,1-ethyl-(9CI)
• 1-ethylpiperidine-4-thiol
• 4-PIPERIDINETHIOL, 1-ETHYL-
• 276863-64-0
• EN300-841606
• SCHEMBL19286103

• MDL： MFCD11193865
• Inchi： 1S/C7H15NS/c1-2-8-5-3-7(9)4-6-8/h7,9H,2-6H2,1H3
• InChI Key： SMLMGMIITRMLBB-UHFFFAOYSA-N
• SMILES： SC1CCN(CC)CC1

Computed Properties

• Exact Mass: 145.09265
• Monoisotopic Mass: 145.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 4.2Ų

Experimental Properties

• PSA: 3.24

Additional information on 1-ethylpiperidine-4-thiol

Professional Introduction to 1-ethylpiperidine-4-thiol (CAS No. 276863-64-0)

1-ethylpiperidine-4-thiol, with the chemical identifier CAS No. 276863-64-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered heterocyclic ring containing one nitrogen atom. The introduction of an ethyl group at the 1-position and a thiol (-SH) group at the 4-position imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The thiol functional group in 1-ethylpiperidine-4-thiol plays a crucial role in its reactivity, enabling participation in nucleophilic substitution reactions, disulfide bond formation, and coordination with metal ions. These properties are particularly relevant in drug design, where thiol-containing compounds have been explored for their potential to interact with biological targets such as enzymes and proteins. The ethylpiperidine backbone provides structural flexibility, which can be exploited to optimize pharmacokinetic profiles and target specificity.

In recent years, there has been growing interest in 1-ethylpiperidine-4-thiol due to its utility as a building block in the development of novel therapeutic agents. For instance, researchers have leveraged this compound to synthesize derivatives with antimicrobial, anti-inflammatory, and anticancer properties. The piperidine scaffold is widely recognized for its presence in many FDA-approved drugs, underscoring its importance as a pharmacophore. The incorporation of the thiol group into such structures can enhance binding affinity and modulate metabolic stability.

One of the most compelling applications of 1-ethylpiperidine-4-thiol lies in its role as a precursor for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The thiol group facilitates the formation of disulfide bridges, which are critical for stabilizing protein-protein interactions. This has led to the exploration of 1-ethylpiperidine-4-thiol derivatives in the development of targeted therapies for diseases like cancer and neurodegeneration.

The synthesis of 1-ethylpiperidine-4-thiol typically involves multi-step organic transformations, starting from commercially available piperidine derivatives. The introduction of the ethyl group at the 1-position is often achieved through alkylation reactions, while the thiol group is introduced via nucleophilic substitution or reduction of sulfoxides or sulfones. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

Recent studies have highlighted the potential of 1-ethylpiperidine-4-thiol in modulating enzyme activity. For example, derivatives containing this moiety have been investigated for their ability to inhibit kinases and proteases involved in cancer progression. The ability to fine-tune the electronic and steric properties of the molecule allows researchers to optimize binding interactions with biological targets. This has spurred interest in computational chemistry approaches to predict and design novel analogs with enhanced efficacy.

The pharmacological profile of 1-ethylpiperidine-4-thiol is further influenced by its solubility and metabolic stability. Modifications to the ethyl substituent or introduction of additional functional groups can alter these properties significantly. For instance, hydrophilic extensions can improve water solubility, while lipophilic groups can enhance membrane permeability. Such modifications are essential for achieving desired pharmacokinetic profiles, including bioavailability and half-life.

In conclusion, 1-ethylpiperidine-4-thiol (CAS No. 276863-64-0) represents a versatile intermediate with broad applications in pharmaceutical research and drug development. Its unique structural features—combining a piperidine ring with an ethyl substituent and a thiol group—make it a valuable tool for designing novel bioactive molecules. As our understanding of biological targets advances, compounds like 1-ethylpiperidine-4-thiol will continue to play a pivotal role in shaping next-generation therapeutics.